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Compound of Interest

Compound Name: Disopyramide-d5

Cat. No.: B2749448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Disopyramide-d5, a deuterated analog of the

antiarrhythmic agent Disopyramide. It is intended to serve as a comprehensive resource for

professionals in research and development, offering detailed information on its safety, handling,

and application in experimental settings. Disopyramide-d5 is primarily utilized as an internal

standard in pharmacokinetic and bioanalytical studies to ensure the accuracy and precision of

quantitative analyses.

Section 1: Safety Data and Handling
While a specific Safety Data Sheet (SDS) for Disopyramide-d5 is not readily available, the

safety profile is expected to be comparable to its non-deuterated counterpart, Disopyramide.

The following data is summarized from the SDS of Disopyramide and should be considered as

a primary reference for handling Disopyramide-d5.

Hazard Identification
Disopyramide is classified with several health hazards. It is harmful if swallowed, in contact with

skin, or inhaled[1]. Furthermore, it is suspected of damaging fertility or the unborn child[1][2].

Table 1: Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2749448?utm_src=pdf-interest
https://www.benchchem.com/product/b2749448?utm_src=pdf-body
https://www.benchchem.com/product/b2749448?utm_src=pdf-body
https://www.benchchem.com/product/b2749448?utm_src=pdf-body
https://www.benchchem.com/product/b2749448?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30173081/
https://pubmed.ncbi.nlm.nih.gov/30173081/
https://pubmed.ncbi.nlm.nih.gov/24269502/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2749448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[3][4]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child[1]

Physical and Chemical Properties
The physical and chemical properties of Disopyramide are essential for its proper handling and

storage.

Table 2: Physical and Chemical Data for Disopyramide

Property Value

Molecular Formula C21H29N3O[5]

Molar Mass 339.483 g/mol [5]

Melting Point 94.5 to 95 °C (202.1 to 203.0 °F)[5]

Note: The molar mass of Disopyramide-d5 will be slightly higher due to the presence of

deuterium atoms.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

General Handling:

Handle in a well-ventilated area[6].
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Wear suitable protective clothing, including chemical-impermeable gloves, and eye/face

protection[6].

Avoid contact with skin and eyes[6].

Avoid the formation of dust and aerosols[6].

Minimize dust generation and accumulation[2].

Do not eat, drink, or smoke when using this product[4].

Wash hands thoroughly after handling[4].

Storage:

Keep the receptacle tightly sealed[1].

Store in accordance with the information listed on the product insert[1].

First Aid Measures
In case of exposure, the following first aid measures should be taken:

Table 3: First Aid Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/258853285_Do_Deuterium_Labeled_Internal_Standards_Correct_for_Matrix_Effects_in_LC-MSMS_Assays_A_Case_Study_Using_Plasma_Free_Metanephrine_and_Normetanephrine
https://www.researchgate.net/publication/258853285_Do_Deuterium_Labeled_Internal_Standards_Correct_for_Matrix_Effects_in_LC-MSMS_Assays_A_Case_Study_Using_Plasma_Free_Metanephrine_and_Normetanephrine
https://www.researchgate.net/publication/258853285_Do_Deuterium_Labeled_Internal_Standards_Correct_for_Matrix_Effects_in_LC-MSMS_Assays_A_Case_Study_Using_Plasma_Free_Metanephrine_and_Normetanephrine
https://pubmed.ncbi.nlm.nih.gov/24269502/
https://www.youtube.com/watch?v=VZzU4eWAOV8
https://www.youtube.com/watch?v=VZzU4eWAOV8
https://pubmed.ncbi.nlm.nih.gov/30173081/
https://pubmed.ncbi.nlm.nih.gov/30173081/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2749448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately[6].

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor[6].

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor[6].

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately[6].

Section 2: Mechanism of Action and Signaling
Pathway
Disopyramide is a Class 1a antiarrhythmic agent that primarily functions by blocking the fast

sodium channels in cardiac myocytes[5][6]. This action reduces the influx of sodium ions during

Phase 0 of the cardiac action potential, leading to a decreased rate of depolarization and a

slower conduction velocity[3][6]. Additionally, Disopyramide inhibits potassium currents, which

prolongs the repolarization phase (Phase 3) of the action potential[1][3]. This dual action

stabilizes the cardiac membrane and helps to prevent arrhythmias[3].

Caption: Mechanism of Action of Disopyramide on Cardiac Ion Channels.

Section 3: Experimental Protocols
Disopyramide-d5 is an ideal internal standard for the quantitative analysis of Disopyramide in

biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The

following is a representative protocol for the determination of Disopyramide in rat plasma,

which can be adapted for various research applications.
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Bioanalytical Method for Disopyramide Quantification
This protocol is based on a validated LC-MS/MS method for the simultaneous determination of

Disopyramide and its major metabolite in rat plasma[1].

3.1.1 Materials and Reagents

Disopyramide reference standard

Disopyramide-d5 (internal standard)

Acetonitrile (ACN), HPLC grade

Methanol, HPLC grade

Formic acid

Rat plasma (or other biological matrix)

3.1.2 Sample Preparation (Protein Precipitation)

Aliquot 100 µL of plasma sample into a microcentrifuge tube.

Add 300 µL of acetonitrile containing the internal standard (Disopyramide-d5).

Vortex the mixture for 1-2 minutes to precipitate proteins.

Centrifuge at 13,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

3.1.3 LC-MS/MS Instrumentation and Conditions

Table 4: Illustrative LC-MS/MS Parameters
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Parameter Condition

Liquid Chromatography

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient
A suitable gradient to separate the analyte from

matrix components.

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Tandem Mass Spectrometry

Ionization Mode Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions

Disopyramide: m/z 340.2 →

239.2[1]Disopyramide-d5: (Adjust for mass

difference)

Collision Energy
Optimized for the specific instrument and

analyte.

3.1.4 Data Analysis

Quantify Disopyramide by calculating the peak area ratio of the analyte to the internal

standard (Disopyramide-d5).

Generate a calibration curve using known concentrations of the Disopyramide reference

standard.

Caption: Bioanalytical Workflow for Disopyramide Quantification.

This technical guide provides a foundational understanding of Disopyramide-d5 for research

and development purposes. Adherence to appropriate safety protocols and the use of validated

analytical methods are paramount for successful and safe experimentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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